N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H16ClFN4OS/c1-3-12-18-19-14(20(12)4-2)22-8-13(21)17-9-5-6-11(16)10(15)7-9/h5-7H,3-4,8H2,1-2H3,(H,17,21)
• InChI Key: BDXDUVAXVBEQBS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(N1CC)SCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H16ClFN4OS
• Molecular Weight: 342.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide, commonly known as CFTRinh-172, is a small molecule inhibitor that specifically targets the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that plays a crucial role in regulating the transport of ions and water across epithelial tissues. Mutations in the CFTR gene result in the development of cystic fibrosis (CF), a life-threatening genetic disease that affects multiple organs.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 binds to a specific site on the N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide protein and prevents its activation by cyclic AMP (cAMP) and protein kinase A (PKA). This results in the inhibition of N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide-mediated chloride secretion and the accumulation of mucus in the airways and other organs. N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 is a reversible inhibitor and its effect can be reversed by removing the compound from the system.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 has been shown to have a selective and potent inhibitory effect on N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide-mediated chloride secretion, without affecting other ion channels or transporters. It has been shown to reduce the viscosity of airway mucus and improve mucociliary clearance in CF patients. N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 has also been shown to reduce the severity of acute pancreatitis in animal models by inhibiting N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide-mediated secretion of bicarbonate and enzymes.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 has several advantages as a research tool, including its high potency and selectivity for N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide, its reversible nature, and its ability to inhibit N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide in various tissues and cell types. However, it also has some limitations, including its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 has the potential to be developed as a therapeutic agent for the treatment of CF and other diseases that involve abnormal N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide function. Future research directions include the development of more potent and selective N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide inhibitors, the investigation of the long-term effects of N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide inhibition, and the exploration of the potential of N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide inhibitors in combination with other therapies for CF and related diseases.

Synthesis Methods

N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 was first synthesized by the research group of Dr. Alan Verkman at the University of California, San Francisco. The synthesis method involves the reaction of 3-chloro-4-fluoroaniline with 4,5-diethyl-3-thiocarbamoyl-1,2,4-triazole in the presence of sodium hydride and 2-bromoacetic acid ethyl ester. The resulting product is purified by column chromatography to obtain N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 in high yield and purity.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 has been extensively used as a research tool to study the function and regulation of N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide in various tissues and cell types. It has been shown to inhibit N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide-mediated chloride secretion in human airway epithelial cells, intestinal epithelial cells, and pancreatic duct cells. N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamideinh-172 has also been used to investigate the role of N-(3-chloro-4-fluorophenyl)-2-[(4,5-diethyl-4H-1,2,4-triazol-3-yl)thio]acetamide in sweat gland function, renal function, and neuronal function.